Cas no 866016-62-8 (1-benzyl-6-ethoxy-3-(4-ethoxybenzoyl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-benzyl-6-ethoxy-3-(4-ethoxybenzoyl)-1,4-dihydroquinolin-4-one
• CAS No: 866016-62-8
• MF: C₂₇H₂₅NO₄
• MW: 427.4917075634
• CID: 6001377
• PubChem ID: 2134966
• Update Time: 2025-05-20

1-benzyl-6-ethoxy-3-(4-ethoxybenzoyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-6-ethoxy-3-(4-ethoxybenzoyl)-1,4-dihydroquinolin-4-one
• 4(1H)-Quinolinone, 6-ethoxy-3-(4-ethoxybenzoyl)-1-(phenylmethyl)-
• AKOS001811876
• 1-benzyl-6-ethoxy-3-(4-ethoxybenzoyl)quinolin-4-one
• 866016-62-8
• 1-benzyl-6-ethoxy-3-(4-ethoxybenzoyl)quinolin-4(1H)-one
• F1602-0058

• Inchi： 1S/C27H25NO4/c1-3-31-21-12-10-20(11-13-21)26(29)24-18-28(17-19-8-6-5-7-9-19)25-15-14-22(32-4-2)16-23(25)27(24)30/h5-16,18H,3-4,17H2,1-2H3
• InChI Key： BHONRDJEMBCPBX-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=C(OCC)C=C2)C(=O)C(C(=O)C2=CC=C(OCC)C=C2)=C1

Computed Properties

• Exact Mass: 427.17835828g/mol
• Monoisotopic Mass: 427.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.216±0.06 g/cm3(Predicted)
• Boiling Point: 611.6±55.0 °C(Predicted)
• pka: 1.50±0.70(Predicted)

Additional information on 1-benzyl-6-ethoxy-3-(4-ethoxybenzoyl)-1,4-dihydroquinolin-4-one

Professional Introduction to 1-benzyl-6-ethoxy-3-(4-ethoxybenzoyl)-1,4-dihydroquinolin-4-one (CAS No. 866016-62-8)

1-benzyl-6-ethoxy-3-(4-ethoxybenzoyl)-1,4-dihydroquinolin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 866016-62-8, belongs to the quinoline class of molecules, which are well-known for their broad spectrum of pharmacological effects. The presence of multiple functional groups, including benzyl, ethoxy, and 4-ethoxybenzoyl, contributes to its complex molecular architecture and influences its interactions with biological targets.

The synthesis and characterization of 1-benzyl-6-ethoxy-3-(4-ethoxybenzoyl)-1,4-dihydroquinolin-4-one involve sophisticated organic chemistry techniques that require precise control over reaction conditions and reagent selection. The quinolinone core of this molecule is particularly interesting because it serves as a scaffold for numerous pharmacologically active agents. Recent advancements in medicinal chemistry have highlighted the importance of quinoline derivatives in the development of drugs targeting various diseases, including infectious diseases and cancer.

One of the most compelling aspects of 1-benzyl-6-ethoxy-3-(4-ethoxybenzoyl)-1,4-dihydroquinolin-4-one is its potential as a bioactive molecule. The combination of benzyl and ethoxy substituents at specific positions on the quinoline ring enhances its ability to interact with biological macromolecules such as enzymes and receptors. This interaction is crucial for modulating biological pathways and achieving therapeutic effects. For instance, studies have shown that quinoline derivatives can inhibit certain enzymes involved in microbial metabolism, making them promising candidates for antimicrobial applications.

Moreover, the 4-ethoxybenzoyl group in this compound adds another layer of complexity, influencing both its solubility and metabolic stability. These properties are critical for drug development, as they determine how the molecule behaves within the body. The ethoxy groups, in particular, have been shown to improve oral bioavailability by enhancing lipid solubility while minimizing toxicity. This balance is essential for creating effective pharmaceutical agents that can be administered orally without significant side effects.

Recent research in the field of natural product-inspired drug design has emphasized the importance of leveraging structural diversity to discover new therapeutic entities. 1-benzyl-6-ethoxy-3-(4-ethoxybenzoyl)-1,4-dihydroquinolin-4-one exemplifies this approach by combining known pharmacophores in a novel configuration. The quinoline scaffold has a long history of medicinal use, with several drugs on the market derived from quinoline or its derivatives. By modifying this scaffold with additional functional groups like benzyl and ethoxy, chemists can explore new chemical spaces and uncover molecules with enhanced biological activity.

The potential applications of 1-benzyl-6-ethoxy-3-(4-ethoxybenzoyl)-1,4-dihydroquinolin-4-one extend beyond antimicrobial therapies. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its structural similarity to known kinase inhibitors suggests that it could interfere with aberrant signaling pathways involved in cancer progression. These findings underscore the need for further investigation into the biological activities of this compound.

In terms of synthetic methodology, the preparation of 1-benzyl-6-ethoxy-3-(4-ethoxybenzoyl)-1,4-dihydroquinolin-4-one involves multi-step reactions that require careful optimization. Key steps include cyclization reactions to form the quinoline ring system followed by functional group transformations to introduce the benzyl, ethoxy, and 4-methylbenzoate moieties. Advances in catalytic systems have enabled more efficient synthetic routes, reducing waste and improving yields. These improvements are crucial for scaling up production and making such compounds more accessible for further research.

The pharmacokinetic profile of 1-benzyl-6-ethoxy--(ethyl) benzoyl) -dihydroquinolin--one is another area of interest for researchers. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its suitability as a drug candidate. The ethoxy groups present in this molecule are known to influence metabolic stability by affecting cytochrome P450 enzyme interactions. By studying these interactions, scientists can predict how the compound will behave in vivo and make necessary modifications to improve its therapeutic potential.

Recent computational studies have also shed light on the binding modes of 1-benzyl--(ethyl) benzoyl) -dihydroquinolin--one with biological targets such as enzymes and receptors. Molecular docking simulations have been used to predict how different functional groups interact with these targets at an atomic level. These simulations provide valuable insights into optimizing drug design by identifying key residues responsible for binding affinity and selectivity. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The future prospects for 1-benzyl--(ethyl) benzoyl) -dihydroquinolin--one are promising given its unique structural features and potential biological activities. Ongoing research aims to elucidate its mechanism(s) of action through both in vitro and in vivo studies. Additionally，exploring derivatives with modified substituents could lead to novel compounds with enhanced efficacy or reduced side effects。 Collaborative efforts between synthetic chemists，biologists，and pharmacologists will be crucial in realizing these goals。